4-(dimethylamino)benzaldehyde 1,3-benzothiazol-2-ylhydrazone

• IUPAC Name: N-[(E)-[4-(dimethylamino)phenyl]methylideneamino]-1,3-benzothiazol-2-amine
• InChI: InChI=1S/C16H16N4S/c1-20(2)13-9-7-12(8-10-13)11-17-19-16-18-14-5-3-4-6-15(14)21-16/h3-11H,1-2H3,(H,18,19)/b17-11+
• InChI Key: OQMDXWUNOLJWGZ-GZTJUZNOSA-N
• Canonical SMILES: CN(C)C1=CC=C(C=C1)C=NNC2=NC3=CC=CC=C3S2
• Isomeric SMILES: CN(C)C1=CC=C(C=C1)/C=N/NC2=NC3=CC=CC=C3S2
• Molecular Formula: C16H16N4S
• Molecular Weight: 296.4 g/mol

Description

4-(dimethylamino)benzaldehyde 1,3-benzothiazol-2-ylhydrazone is an organic carbonyl compound containing amino and aldehyde groups. It is part of a collection of rare and unique chemicals.

Synthesis Analysis

The synthesis of 4-(dimethylamino)benzaldehyde 1,3-benzothiazol-2-ylhydrazone is not widely documented. The compound is used in Ehrlich and Kovac′s reagents to test indole. It is also used to prepare aldehydes from Grignard reagents.

Molecular Structure Analysis

The linear formula of 4-(dimethylamino)benzaldehyde 1,3-benzothiazol-2-ylhydrazone is C16H16N4O. Its molecular weight is 280.332.

Chemical Reactions Analysis

The compound is used in the Ehrlich reaction, a test for the presence of indoles in a sample containing alkaloids. It is also used for the determination of hydroxyproline level.

Physical And Chemical Properties Analysis

The compound has a melting point range of 70-75 °C. It is soluble in ethanol.

Scientific Research Applications

Mercury Ion Detection

. The method offers a cost-effective, less labor-intensive alternative to traditional methods like atomic absorption spectroscopy, with the added benefit of being practical for in-situ or on-site analyses.

Environmental Monitoring

Due to its sensitivity to mercury ions, this compound can be employed in environmental water samples for monitoring mercury levels. .

Vibrational Spectroscopy

The compound’s structure and dynamics have been studied through Inelastic Neutron Scattering (INS) and Periodic Density Functional Theory (DFT) calculations. .

Chemical Sensor Development

As a part of chemical ion sensors or ion-selective electrodes, this compound provides an alternative to more complex instrumental methods for ion detection. .

Safety and Hazards

The compound is harmful if swallowed. It is recommended to wash hands after use, avoid eating, drinking, and smoking in work areas, and remove contaminated clothing and protective equipment before entering eating areas. It should not be released into the environment.